N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)tetrahydrofuran-3-carboxamide

• IUPAC Name: N-(4-pyridin-2-yloxycyclohexyl)oxolane-3-carboxamide
• InChI: InChI=1S/C16H22N2O3/c19-16(12-8-10-20-11-12)18-13-4-6-14(7-5-13)21-15-3-1-2-9-17-15/h1-3,9,12-14H,4-8,10-11H2,(H,18,19)
• InChI Key: LCPLYFVQOBYECF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)C2CCOC2)OC3=CC=CC=N3
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)tetrahydrofuran-3-carboxamide, also known as PTC-209, is a small molecule inhibitor that targets BMI-1, a protein that plays a crucial role in the self-renewal of stem cells. PTC-209 has shown promise in inhibiting the growth of cancer stem cells and has potential applications in cancer therapy.

Scientific Research Applications

Discovery and Kinase Inhibition

A derivative, closely related to the chemical structure , demonstrated potent and selective inhibition of the Met kinase superfamily. This compound showed significant tumor stasis in a Met-dependent human gastric carcinoma xenograft model following oral administration and was advanced into phase I clinical trials due to its favorable pharmacokinetic and preclinical safety profiles (Schroeder et al., 2009).

Synthesis Methodologies

A novel reagent, tetrakis(pyridin-2-yloxy)silane, effectively employed as a mild dehydrating reagent, facilitates the formation of various carboxamides from corresponding carboxylic acids and amines, suggesting a versatile method for synthesizing compounds with similar functional groups (Tozawa et al., 2005).

Heterocyclic Derivative Syntheses

The palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes led to the creation of tetrahydrofuran, dioxolane, and oxazoline derivatives, showcasing a method for generating complex heterocycles that might include structures similar to the compound (Bacchi et al., 2005).

Antimicrobial Activities

Research on macrocyclic pentaazapyridine and dipeptide pyridine derivatives, synthesized from starting materials similar to the core structure of the compound of interest, highlighted their potential antimicrobial activities. These findings underscore the relevance of pyridine derivatives in developing new antimicrobial agents (Flefel et al., 2018).

Material Science Applications

The synthesis and properties of aromatic polyamides containing the cyclohexane structure were explored, indicating the utility of similar compounds in creating new materials with high thermal stability and solubility in polar aprotic solvents. Such research points to the potential application of the compound in material science, particularly in the development of high-performance polymers (Hsiao et al., 1999).